1-Tetradecanol 1-Tetradecanol , also known as N-tetradecanol or myristyl alcohol, belongs to the class of organic compounds known as long-chain fatty alcohols. These are fatty alcohols that have an aliphatic tail of 13 to 21 carbon atoms. Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be converted into tetradecyl tetradecanoate and myristyl palmitate. has been linked to the inborn metabolic disorders including celiac disease.
Tetradecanol is a colorless thick liquid (heated) with a faint alcohol odor. Solidifies and floats on water. (USCG, 1999)
Tetradecan-1-ol is a long-chain fatty alcohol that is tetradecane in which one of the terminal methyl hydrogens is replaced by a hydroxy group It is a long-chain primary fatty alcohol, a fatty alcohol 14:0 and a primary alcohol.
Brand Name: Vulcanchem
CAS No.: 112-72-1
VCID: VC0045765
InChI: InChI=1S/C14H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h15H,2-14H2,1H3
SMILES: CCCCCCCCCCCCCCO
Molecular Formula: C14H30O
Molecular Weight: 214.39 g/mol

1-Tetradecanol

CAS No.: 112-72-1

Reference Standards

VCID: VC0045765

Molecular Formula: C14H30O

Molecular Weight: 214.39 g/mol

1-Tetradecanol - 112-72-1

CAS No. 112-72-1
Product Name 1-Tetradecanol
Molecular Formula C14H30O
Molecular Weight 214.39 g/mol
IUPAC Name tetradecan-1-ol
Standard InChI InChI=1S/C14H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h15H,2-14H2,1H3
Standard InChIKey HLZKNKRTKFSKGZ-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCO
Canonical SMILES CCCCCCCCCCCCCCO
Boiling Point 505.8 °F at 760 mm Hg (USCG, 1999)
289.0 °C
295.8 °C
Colorform White solid
White crystals
Leaflets
Density 0.824 at 100.4 °F (USCG, 1999)
0.823 at 40 °C
Flash Point 285 °F (USCG, 1999)
285 °F (141 °C) (Open cup)
Melting Point 99.7 °F (USCG, 1999)
39.5 °C
Mp 39-39.5 °
37.7 °C
39.5°C
Physical Description Tetradecanol is a colorless thick liquid (heated) with a faint alcohol odor. Solidifies and floats on water. (USCG, 1999)
Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; WetSolid
Liquid
DryPowder; Liquid; WetSolid; WetSolid, Liquid
OtherSolid
Solid
Description , also known as N-tetradecanol or myristyl alcohol, belongs to the class of organic compounds known as long-chain fatty alcohols. These are fatty alcohols that have an aliphatic tail of 13 to 21 carbon atoms. Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be converted into tetradecyl tetradecanoate and myristyl palmitate. has been linked to the inborn metabolic disorders including celiac disease.
Tetradecanol is a colorless thick liquid (heated) with a faint alcohol odor. Solidifies and floats on water. (USCG, 1999)
Tetradecan-1-ol is a long-chain fatty alcohol that is tetradecane in which one of the terminal methyl hydrogens is replaced by a hydroxy group It is a long-chain primary fatty alcohol, a fatty alcohol 14:0 and a primary alcohol.
Related CAS 67905-32-2 (aluminum salt)
Solubility 1.12e-06 M
0.000191 mg/mL at 25 °C
In water, 1.91X10-1 mg/L at 25 °C
In water, 0.30 mg/L at 25 °C
Very soluble in ethanol, ether, acetone, benzene, chloroform
Soluble in ether, slightly soluble in alcohol
Synonyms Tetradecanol; 1-Hydroxytetradecane; 1-Tetradecyl Alcohol; Adol 18; Alfol 14; Conol 1495; Hinol 14SS; Kalcohl 40; Kalcohl 4098; Kalcol 4098; Kolliwax MA; Lanette 14; Lanette K; Lanette Wax KS; Lorol C 14; Loxanol V; Myristic alcohol; Myristyl Alcohol;
Vapor Density 7.39 (Air = 1)
Vapor Pressure 1.10e-04 mmHg
1.1X10-4 mm Hg at 25 °C
PubChem Compound 8209
Last Modified Nov 11 2021
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